Cas no 1000572-68-8 (4-Bromo-2-chloro-5-fluorophenyl isothiocyanate)

• Product Name: 4-Bromo-2-chloro-5-fluorophenyl isothiocyanate
• CAS No: 1000572-68-8
• MF: C₇H₂BrClFNS
• MW: 266.51788187027
• CID: 3157779
• PubChem ID: 26599139
• Update Time: 2025-04-21

4-Bromo-2-chloro-5-fluorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-5-fluorophenyl isothiocyanate
• 1-bromo-5-chloro-2-fluoro-4-isothiocyanatobenzene
• 1000572-68-8

• MDL： MFCD09878156
• Inchi： 1S/C7H2BrClFNS/c8-4-1-5(9)7(11-3-12)2-6(4)10/h1-2H
• InChI Key： BGOBMVOOKCFVHM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)Cl)N=C=S)F

Computed Properties

• Exact Mass: 264.87639Da
• Monoisotopic Mass: 264.87639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.5Ų